Cas no 1804192-65-1 (1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one
• CAS No: 1804192-65-1
• MF: C₁₁H₁₁BrF₂O₂S
• MW: 325.16964840889
• CID: 4973030
• Update Time: 2025-05-21

1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O2S/c1-6(15)10(12)7-3-4-9(17-2)8(5-7)16-11(13)14/h3-5,10-11H,1-2H3
• InChI Key： RXNKXUXLNZSIJI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OC(F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.9
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one

Compound CAS No. 1804192-65-1: 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one

The compound with CAS No. 1804192-65-1, known as 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a bromine atom attached to a propanone group, which is further connected to a phenyl ring substituted with difluoromethoxy and methylthio groups. These substituents contribute to the compound's stability, reactivity, and bioavailability.

Recent studies have highlighted the importance of difluoromethoxy and methylthio groups in modulating the pharmacokinetic properties of such compounds. The presence of these groups enhances the molecule's ability to cross biological membranes, making it a valuable candidate for drug delivery systems. Additionally, the bromine atom at the propanone position plays a critical role in determining the compound's reactivity, particularly in nucleophilic substitutions and elimination reactions.

The synthesis of 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one involves a multi-step process that includes Friedel-Crafts alkylation, bromination, and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced catalytic systems has further improved the efficiency of these reactions, aligning with current trends in green chemistry.

In terms of applications, this compound has shown promise in the development of antimicrobial agents and anticancer drugs. Its ability to inhibit key enzymes involved in bacterial biofilm formation and tumor cell proliferation has been extensively studied. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against methicillin-resistant *Staphylococcus aureus* (MRSA), suggesting its potential as a novel antibiotic candidate.

Beyond its therapeutic applications, 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one has also been explored as a building block for constructing more complex molecular frameworks. Its versatility allows chemists to incorporate it into diverse structures, enabling the creation of libraries for high-throughput screening in drug discovery pipelines.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its eco-friendliness. Studies indicate that under aerobic conditions, the compound undergoes rapid transformation into less harmful byproducts, reducing its environmental footprint. This finding aligns with global efforts to develop sustainable chemical processes.

In conclusion, CAS No. 1804192-65-1, or 1-Bromo-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one, represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations within these fields.